N-[5-(2-furyl)-1,3,4-thiadiazol-2-yl]-N'-(2-methoxyphenyl)urea

• IUPAC Name: 1-[5-(furan-2-yl)-1,3,4-thiadiazol-2-yl]-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C14H12N4O3S/c1-20-10-6-3-2-5-9(10)15-13(19)16-14-18-17-12(22-14)11-7-4-8-21-11/h2-8H,1H3,(H2,15,16,18,19)
• InChI Key: WFXUGQUBKSHLLG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=NN=C(S2)C3=CC=CO3
• Molecular Formula: C14H12N4O3S
• Molecular Weight: 316.34 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves reactions between different precursor chemicals to form the desired urea derivatives. For example, N-(2,6-difluorobenzoyl)-N′-[5-(pyrid-4-yl)-1,3,4-thiadiazol-2-yl]urea was synthesized through the reaction of 2-amino-5-(pyrid-4-yl)-1,3,4-thiadiazole with 2,6-difluorobenzoyl isocyanate, indicating a typical pathway for creating such compounds via urea formation reactions (Song, Tan, & Wang, 2008).

Molecular Structure Analysis

The molecular structure of related urea derivatives has been extensively studied using X-ray crystallography, NMR, MS, and IR techniques. For instance, compounds in this category generally exhibit planar structures due to intramolecular hydrogen bonding, which significantly influences their chemical behavior and biological activities (Shi, 2011).

Chemical Reactions and Properties

These urea derivatives undergo various chemical reactions, reflecting their reactivity and functional applications. The reactions include intermolecular hydrogen bonding and π–π stacking interactions, contributing to their biological activities and stability in different environments. These interactions are crucial for the compounds' biological efficacy, as seen in their fungicidal activities (Song, Tan, & Wang, 2008).